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Compound of Interest

Compound Name: 2-Fluoro-1,4-dimethylbenzene

Cat. No.: B1337617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Fluoro-1,4-dimethylbenzene, also known as 2,5-dimethylfluorobenzene, is an aromatic

organic compound with the chemical formula C₈H₉F. It serves as a valuable building block and

intermediate in organic synthesis, particularly in the development of pharmaceuticals and

agrochemicals. The strategic placement of a fluorine atom on the p-xylene scaffold significantly

influences the molecule's electronic properties and reactivity, making it a key component for

creating more complex and targeted molecules. A thorough understanding of its physical

properties is essential for its effective handling, application in synthetic protocols, and for the

design and optimization of chemical processes.

This guide provides a comprehensive overview of the core physical properties of 2-Fluoro-1,4-
dimethylbenzene, detailed experimental protocols for their determination, and logical

workflows relevant to its synthesis and characterization.

Core Physical Properties
The fundamental physical characteristics of 2-Fluoro-1,4-dimethylbenzene are summarized in

the table below. These properties are critical for laboratory handling, reaction setup, and

purification processes.
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Property Value

Molecular Formula C₈H₉F

Molecular Weight 124.16 g/mol

CAS Number 696-01-5

Appearance Liquid

Melting Point -48 °C (-54 °F)[1]

Boiling Point 138 - 139 °C (280 - 282 °F)[1]

Density 0.868 g/cm³ at 25 °C (77 °F)[1]

Solubility Not miscible or difficult to mix in water.[2]

Partition Coefficient (log P) 3.2 (at 20 °C, pH 7)[1]

Note: Refractive index data for the specific isomer 2-Fluoro-1,4-dimethylbenzene is not

readily available. However, the related isomer 2-Fluoro-1,3-dimethylbenzene has a reported

refractive index of 1.479.[3]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail standard laboratory protocols for measuring the key properties of liquid

organic compounds like 2-Fluoro-1,4-dimethylbenzene.

Determination of Boiling Point (Distillation Method)
The boiling point is a key indicator of a liquid's purity and is determined as the temperature at

which its vapor pressure equals the surrounding atmospheric pressure.

Apparatus:

Distilling flask

Condenser
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Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume (e.g., 5-10 mL) of 2-Fluoro-1,4-dimethylbenzene into the distilling

flask, along with a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned just below

the side arm of the distilling flask to accurately measure the temperature of the vapor that is

distilling.

Begin to gently heat the flask.

Observe the temperature as the liquid begins to boil and the vapor rises into the condenser.

Record the temperature at which the vapor temperature stabilizes while the liquid is actively

distilling and condensing into the receiving flask. This stable temperature is the boiling point.

[4][5]

Record the ambient barometric pressure, as boiling point is pressure-dependent.

Determination of Density (Digital Density Meter)
This method, outlined in ASTM D4052, utilizes an oscillating U-tube to provide a precise

density measurement.[6][7][8]

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringe or automated sampler

Thermostatic control for the measuring cell
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Procedure:

Calibrate the instrument using two standards of known density, typically dry air and deionized

water.

Set the measurement temperature to the desired value (e.g., 25 °C) and allow the instrument

to equilibrate.

Inject the 2-Fluoro-1,4-dimethylbenzene sample into the U-tube, ensuring it is free of air

bubbles.[3][9] Opaque samples require special attention to confirm the absence of bubbles.

[7]

The instrument measures the oscillation period of the U-tube filled with the sample.

The instrument's software calculates the density of the sample based on the oscillation

period and the calibration data.

Record the density value, typically in g/cm³ or g/mL.

Determination of Melting Point (Capillary Method)
For substances that are solid at or near room temperature, the melting point is a crucial

characteristic. For 2-Fluoro-1,4-dimethylbenzene, this would be a low-temperature

determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[5]

Capillary tubes (sealed at one end)

Thermometer

Cooling bath (e.g., dry ice/acetone)

Procedure:
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Introduce a small, finely powdered sample of the solidified compound into a capillary tube to

a height of 2-3 mm.

Place the capillary tube into the heating/cooling block of the melting point apparatus.

Cool the apparatus to a temperature well below the expected melting point of -48 °C.

Slowly increase the temperature at a rate of approximately 1-2 °C per minute as the

expected melting point is approached.

Record the temperature at which the first drop of liquid appears (initial melting point) and the

temperature at which the entire sample becomes a clear liquid (final melting point). This

range is the melting point range. For pure compounds, this range is typically narrow.[10][11]

Measurement of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a sensitive measure of purity.

Apparatus:

Abbe Refractometer

Constant temperature water bath

Light source (typically a sodium D-line source, λ = 589 nm)

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

Turn on the refractometer and the light source. Circulate water from the constant

temperature bath through the prisms to maintain a stable temperature (e.g., 20 °C).

Clean the surfaces of the measuring and illuminating prisms with a suitable solvent and a

soft lens tissue.
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Apply a few drops of 2-Fluoro-1,4-dimethylbenzene onto the surface of the lower prism.[12]

[13]

Close the prisms together. The liquid will spread to form a thin film.

Look through the eyepiece and adjust the control knob until the field of view is divided into a

light and a dark region.

If a colored band is visible at the border, adjust the chromatic dispersion compensator to

obtain a sharp, achromatic borderline.

Rotate the adjustment knob to center the borderline precisely on the crosshairs of the

eyepiece.

Press the "read" button or look at the scale to obtain the refractive index reading. The

measurement is typically recorded to four decimal places.[14]

Determination of Water Solubility (Flask Method - OECD
105)
This method is used to determine the saturation concentration of a substance in water at a

given temperature.[15][16]

Apparatus:

Flasks with stoppers

Shaking incubator or magnetic stirrer with temperature control

Centrifuge or filtration system

Analytical instrument for quantification (e.g., HPLC, GC-MS)

Volumetric glassware

Procedure:
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Add an excess amount of 2-Fluoro-1,4-dimethylbenzene to a flask containing a known

volume of purified water. The excess solid ensures that saturation is achieved.

Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 20 °C).

Agitate the mixture for a sufficient period to allow the system to reach equilibrium (typically

24-48 hours). A preliminary test can help determine the necessary equilibration time.[16]

After equilibration, cease agitation and allow the mixture to stand at the same temperature to

let undissolved material settle.

Carefully separate the aqueous phase from the undissolved substance by centrifugation or

filtration, ensuring the temperature remains constant.

Take a known volume of the clear aqueous supernatant.

Quantify the concentration of 2-Fluoro-1,4-dimethylbenzene in the aqueous sample using a

suitable and validated analytical method. The result is reported as the water solubility at the

specified temperature.

Visualization of Key Processes
Synthesis Pathway
A common method for the synthesis of aryl fluorides is the Balz-Schiemann reaction. This

pathway involves the diazotization of an aromatic amine followed by thermal decomposition of

the resulting diazonium tetrafluoroborate salt.
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Logical Workflow: Balz-Schiemann Reaction for Aryl Fluoride Synthesis

Starting Materials

Reaction Steps

Products & Byproducts

Aromatic Amine
(e.g., 2,5-Dimethylaniline)

Step 1: Diazotization
(Formation of Diazonium Salt)

Sodium Nitrite
(NaNO₂)

Fluoroboric Acid
(HBF₄)

Acidic conditions

Step 2: Salt Formation
(Precipitation of Diazonium

Tetrafluoroborate)

Step 3: Thermal Decomposition
(Heating)

Aryl Fluoride
(2-Fluoro-1,4-dimethylbenzene) Nitrogen Gas (N₂) Boron Trifluoride (BF₃)
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Experimental Workflow: Water Solubility Determination (Flask Method)

Start: Obtain pure sample
and purified water

1. Preparation
Add excess sample to a known

volume of water in a sealed flask

2. Equilibration
Agitate at constant temperature

(e.g., 20°C) for 24-48 hours

3. Phase Separation
Cease agitation and allow
undissolved solid to settle

4. Sample Extraction
Centrifuge or filter the mixture

to obtain a clear aqueous phase

5. Analysis
Quantify concentration in the

aqueous phase using GC or HPLC

Result: Water Solubility
(e.g., in mg/L or mol/L)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1337617?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337617?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. store.astm.org [store.astm.org]

2. cdn.juniata.edu [cdn.juniata.edu]

3. standards.iteh.ai [standards.iteh.ai]

4. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

5. savemyexams.com [savemyexams.com]

6. store.astm.org [store.astm.org]

7. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]

8. ASTM D4052 - eralytics [eralytics.com]

9. store.astm.org [store.astm.org]

10. infinitalab.com [infinitalab.com]

11. uomus.edu.iq [uomus.edu.iq]

12. gvda-instrument.com [gvda-instrument.com]

13. wp.optics.arizona.edu [wp.optics.arizona.edu]

14. researchgate.net [researchgate.net]

15. filab.fr [filab.fr]

16. oecd.org [oecd.org]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-Fluoro-1,4-
dimethylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337617#physical-properties-of-2-fluoro-1-4-
dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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